tert-Butyl (4-(2-iodoethyl)phenyl)carbamate

• Molecular Formula: C13H18INO2
• Molecular Weight: 347.19 g/mol
• IUPAC Name: tert-butyl N-[4-(2-iodoethyl)phenyl]carbamate
• InChI: InChI=1S/C13H18INO2/c1-13(2,3)17-12(16)15-11-6-4-10(5-7-11)8-9-14/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: TTZGNMQRPHEOAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)CCI

Description

Tert-Butyl (4-(2-iodoethyl)phenyl)carbamate is a useful research compound. Its molecular formula is C13H18INO2 and its molecular weight is 347.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl [4-(2-hydroxyethyl)phenyl]carbamate (6.45 g, 27.18 mmol) in dichloromethane (20 mL) was added drop-wise to a solution of imidazole (2.04 g, 30.0 mmol), triphenylphosphine (8.60 g, 32.8 mmol), and iodine (8.28 g, 32.6 mmol) in dichloromethane (80 mL) at 0° C. The reaction was allowed to warm to rt and was stirred overnight at room temperature. The reaction was cooled to 0° C. and quenched with water (100 mL). The organic layer was separated, washed with saturated aqueous sodium thiosulfate (100 mL), water (100 mL), and brine (100 mL). The organics were dried (MgSO4), filtered, and concentrated in vacuo. The crude product was purified via flash chromatography using an Analogix SF40-150 g column eluting with 30% EtOAc in heptane to afford the title compound as a white solid (8.16 g, 86.5%). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.52 (s, 9H) 3.13 (t, J=8.00 Hz, 2H) 3.27-3.35 (m, 2H) 7.12 (d, J=8.59 Hz, 2H) 7.32 (d, J=8.59 Hz, 2H).